Cas no 2227791-89-9 (2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile)

• Product Name: 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile
• CAS No: 2227791-89-9
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 5758766
• PubChem ID: 165900572
• Update Time: 2025-05-22

2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1964638
• 2227791-89-9
• 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile

• Inchi： 1S/C9H5F4NO/c10-7-2-1-5(3-6(7)4-14)8(15)9(11,12)13/h1-3,8,15H/t8-/m1/s1
• InChI Key： LQGOBDKEDLJLKP-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C=CC(=C(C#N)C=1)F)O)(F)F

Computed Properties

• Exact Mass: 219.03072643g/mol
• Monoisotopic Mass: 219.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44Ų

Additional information on 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile

Comprehensive Overview of 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile (CAS No. 2227791-89-9)

2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoro-hydroxyethyl group and a benzonitrile core, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number 2227791-89-9 ensures precise identification in regulatory and scientific databases, addressing growing concerns about traceability in chemical research.

Recent trends in drug discovery highlight the demand for fluorinated building blocks, with 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile gaining attention due to its stereospecific (1R)-configuration. Researchers frequently search for "chiral fluorinated intermediates" or "high-purity benzonitrile derivatives," reflecting industry needs for enantioselective synthesis. The compound's lipophilicity and metabolic stability—enhanced by its trifluoromethyl group—align with current explorations in CNS drug development and PET imaging tracer design.

From a synthetic chemistry perspective, the cyano group in 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile offers versatile transformation pathways, enabling conversions to amides, carboxylic acids, or heterocycles. This adaptability answers frequent queries like "nitrile group reactivity in fluorinated aromatics." Analytical challenges, such as "HPLC methods for polar fluorinated compounds," are particularly relevant given the molecule's hydrophilic-lipophilic balance.

Environmental considerations drive interest in the compound's green chemistry applications. Its potential as a precursor for biodegradable fluorophores resonates with searches for "sustainable fluorochemicals." The stereocenter at the hydroxyethyl moiety also positions it as a candidate for asymmetric catalysis studies, addressing trending topics like "organofluorine chirality transfer."

Quality control protocols for CAS 2227791-89-9 frequently involve chiral stationary phase chromatography and 19F-NMR, reflecting technological demands in fluorine-specific characterization. The compound's thermal stability (a common search term: "thermal decomposition of fluorinated benzonitriles") makes it suitable for high-temperature reactions, a key advantage in continuous flow chemistry applications.

In material science, the π-electron system of 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile shows promise for designing liquid crystal materials with unique dielectric properties. This connects to emerging searches for "fluorinated mesogens" and "polarizable aromatic cores." Patent analysis reveals increasing protection of derivatives, particularly for electronic device applications.

The compound's hydrogen bonding capacity (via hydroxyl and nitrile groups) enables crystal engineering studies, answering queries about "supramolecular architectures with fluorinated synthons." Its calculated LogP (~1.8) and TPSA (~50 Ų) values meet drug-like property criteria, explaining its popularity in virtual screening libraries.

Regulatory-compliant documentation for 2227791-89-9 requires detailed enantiomeric excess certification, reflecting pharmaceutical industry standards. Analytical challenges like "baseline separation of fluorinated enantiomers" remain active research areas. The compound's stability under physiological pH conditions (a trending topic: "fluorinated prodrug stability") further enhances its utility.

Emerging applications in metal-organic frameworks (MOFs) leverage the compound's ability to coordinate through multiple functional groups. This aligns with nanotechnology searches for "fluorinated linkers in porous materials." The vibrational spectroscopy signature of its C≡N stretch (~2230 cm⁻¹) serves as a diagnostic tool in process analytical technology (PAT).

Supply chain considerations for 2-fluoro-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]benzonitrile emphasize cold chain logistics due to the hydroxy group's sensitivity, addressing logistics-related searches. Scale-up challenges, particularly "crystallization of fluorinated chiral compounds," represent critical knowledge gaps being addressed in recent literature.